Cas no 84952-69-2 (2-Methoxybutanal)

• Product Name: 2-Methoxybutanal
• CAS No: 84952-69-2
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 2806514
• PubChem ID: 13792372
• Update Time: 2025-04-21

2-Methoxybutanal Chemical and Physical Properties

Names and Identifiers

• 2-Methoxybutanal
• DTXSID20549582
• 84952-69-2
• SCHEMBL1392324
• DTXCID30500366

• Inchi： 1S/C5H10O2/c1-3-5(4-6)7-2/h4-5H,3H2,1-2H3
• InChI Key： CERVLVANLTVGSM-UHFFFAOYSA-N
• SMILES： O(C)C(C=O)CC

Computed Properties

• Exact Mass: 102.068079557Da
• Monoisotopic Mass: 102.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų